Cas no 24304-84-5 (2-(2-aminoethyl)sulfanylethan-1-ol)

• Product Name: 2-(2-aminoethyl)sulfanylethan-1-ol
• CAS No: 24304-84-5
• MF: C₄H₁₁NOS
• MW: 121.201239824295
• MDL: MFCD00154135
• CID: 270144
• PubChem ID: 90457
• Update Time: 2025-09-27

2-(2-aminoethyl)sulfanylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2-aminoethyl)thio]-
• 2-(2-aminoethylsulfanyl)ethanol
• 2-[(2-Aminoethyl)thio]ethan-1-ol
• 2-[(2-Aminoethyl)thio]ethanol
• 2-Amino-2-hydroxydiethylsulfite
• 2-aminoethyl 2-hydroxyethyl sulphide
• 2-hydroxyethyl 2-aminoethyl sulphide
• AKOS000245291
• NS00027606
• 2-[(2-aminoethyl)sulfanyl]ethanol
• [2-[(2-Hydroxyethyl)thio]ethyl]amine
• ZRZOERYTFAWUQQ-UHFFFAOYSA-N
• CS-0214940
• Ethanol, 2-[(2-aminoethyl)thio]-
• 2-((2-AMINOETHYL)THIO)ETHAN-1-OL
• 2-Hydroxyethyl 2-aminoethyl sulfide
• NSC-333199
• EINECS 246-142-9
• 2-(2-aminoethylthio)ethanol
• W-110591
• 2-Hydroxyethylthioethylamine
• 5-Amino-3-thia-1-pentanol
• 5-Hydroxy-3-thiapentylamine
• FT-0610789
• MFCD00154135
• EN300-206278
• 2-aminoethyl 2-hydroxyethyl sulfide
• 24304-84-5
• 2-(2-amino-ethylsulfanyl)-ethanol
• SCHEMBL552212
• VS-08708
• 2-((2-Aminoethyl)thio)ethanol
• 2-beta-Hydroxyethylthioethylamine
• 7FYX45D88J
• NSC 333199
• 2-[(2-aminoethyl)sulfanyl]ethan-1-ol
• NSC333199
• DTXSID50179038
• AT25550
• 2-(2-hydroxyethylthio)ethylamine
• DB-025803
• STL373361
• amino-2'-hydroxy-diethyl, sulphide-
• BBL028287
• DTXCID80101529
• 2-(2-aminoethyl)sulfanylethan-1-ol

• MDL： MFCD00154135
• Inchi： 1S/C4H11NOS/c5-1-3-7-4-2-6/h6H,1-5H2
• InChI Key： ZRZOERYTFAWUQQ-UHFFFAOYSA-N
• SMILES： S(CCO)CCN

Computed Properties

• Exact Mass: 121.05600
• Monoisotopic Mass: 121.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 34.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 71.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.104
• Melting Point: 3°C
• Boiling Point: 221°C
• Flash Point: 112.3 °C
• Refractive Index: 1.525
• PSA: 71.55000
• LogP: 0.37090
• Solubility: Not determined

2-(2-aminoethyl)sulfanylethan-1-ol Security Information

• Hazardous Material transportation number：UN2735
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-(2-aminoethyl)sulfanylethan-1-ol

Research Brief on 2-(2-aminoethyl)sulfanylethan-1-ol (CAS: 24304-84-5): Recent Advances and Applications

2-(2-aminoethyl)sulfanylethan-1-ol (CAS: 24304-84-5) is a sulfur-containing amino alcohol compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thioether and hydroxyl functional groups, has shown promising applications in drug development, bioconjugation, and material science. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules, highlighting its role in enhancing drug delivery systems and improving therapeutic efficacy.

One of the key areas of research involving 2-(2-aminoethyl)sulfanylethan-1-ol is its application in the design of prodrugs and targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of thiol-responsive drug conjugates. The researchers utilized the compound's thioether moiety to create pH-sensitive linkages, enabling controlled release of anticancer agents in tumor microenvironments. The study reported a significant reduction in off-target toxicity and improved pharmacokinetic profiles in preclinical models.

In addition to its pharmaceutical applications, 2-(2-aminoethyl)sulfanylethan-1-ol has been investigated for its role in bioconjugation chemistry. A recent publication in Bioconjugate Chemistry highlighted its use as a linker molecule for antibody-drug conjugates (ADCs). The compound's bifunctional nature allows for efficient coupling between monoclonal antibodies and cytotoxic payloads, resulting in stable conjugates with enhanced therapeutic indices. The study emphasized the compound's advantages over traditional linkers, including improved stability in circulation and selective cleavage in target tissues.

Recent advancements in synthetic methodology have also focused on 2-(2-aminoethyl)sulfanylethan-1-ol. A 2024 paper in Organic Letters described a novel, high-yield synthesis route that utilizes green chemistry principles. The new protocol reduces the reliance on hazardous reagents and minimizes waste generation, aligning with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. The authors reported an overall yield of 85% with excellent purity, making this approach particularly attractive for large-scale production.

The compound's potential in material science has also been explored. Researchers have investigated its incorporation into polymer matrices to create functional materials with unique properties. A study published in ACS Applied Materials & Interfaces demonstrated that 2-(2-aminoethyl)sulfanylethan-1-ol can serve as a crosslinking agent for hydrogels with tunable mechanical properties and stimuli-responsive behavior. These materials show promise for applications in controlled drug release and tissue engineering.

Despite these promising developments, challenges remain in the widespread adoption of 2-(2-aminoethyl)sulfanylethan-1-ol. Current research is addressing issues related to scale-up production, long-term stability, and comprehensive toxicological profiling. Ongoing clinical trials involving derivatives of this compound will be crucial in determining its therapeutic potential and safety profile in human applications.

In conclusion, 2-(2-aminoethyl)sulfanylethan-1-ol (CAS: 24304-84-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug development to material science. As research continues to uncover new properties and applications for this molecule, it is poised to make significant contributions to advancing therapeutic strategies and biomaterial design in the coming years.